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Chemical Profile of Avocadene 1-Acetate

The table below summarizes key physicochemical data for Avocadene 1-acetate, which is crucial for

planning solution preparation.

Property Value Source / Type

CAS Number 24607-09-8 Experimental [1]

Chemical Formula C19H36O4 Experimental [1]

Average Molecular Weight 328.4867 g/mol Experimental [1]

Melting Point 58-59 °C Experimental [1]

Predicted Water Solubility 0.0034 g/L ALOGPS Prediction [1]

Predicted logP 4.74 ALOGPS Prediction [1]
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The following diagram outlines a general workflow for preparing a stock solution of Avocadene 1-acetate,

based on methodologies adapted from recent research.
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Detailed Protocol for Stock Solution Preparation

This protocol provides a method for creating a concentrated stock solution suitable for in vitro biological

assays, based on practices used in recent studies [2].

1. Materials

Avocadene 1-acetate: Pure standard (e.g., from commercial supplier).
Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or ethanol.

Equipment: Analytical balance, microcentrifuge tubes, sonicator (optional), vortex mixer.
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2. Procedure 1. Weighing: Accurately weigh 1-5 mg of Avocadene 1-acetate powder. 2. Dissolution:

Transfer the powder to a microcentrifuge tube. Add a calculated volume of DMSO to prepare a 10-20 mM

stock solution. 3. Mixing: Vortex the tube vigorously for 1-2 minutes. 4. Sonicate (if needed): If any

undissolved particles remain, briefly sonicate the tube in a water bath sonicator for 1-2 minutes to aid

complete dissolution. 5. Storage: Aliquot the clear stock solution into smaller volumes and store at -20°C or

below to maintain stability.

3. Preparation of Working Solutions

Thaw aliquots at room temperature before use.
Dilute the stock solution directly into the cell culture medium or assay buffer to achieve the desired

final concentration.
Critical Note: The final concentration of DMSO in cell culture should typically be kept below 0.1% to

1% (v/v) to avoid cytotoxicity. Always include a vehicle control with the same concentration of solvent.

Advanced Formulation Strategy

Given the low predicted aqueous solubility, conventional stock solutions in DMSO may precipitate upon

dilution into aqueous systems, limiting their utility. Research indicates that Self-Emulsifying Drug Delivery

Systems (SEDDS) are a promising advanced formulation strategy for avocado-derived polyols like

Avocadene 1-acetate [2].

A studied SEDDS formulation consists of a 1:1 (w/w) mixture of medium-chain triglycerides (e.g., Neobee

M-5) and a surfactant (e.g., Tween 80 or Cremophor EL) [2]. The compound is first dissolved in this

oil/surfactant blend by gentle heating (e.g., 75°C for 2 hours). Upon dilution into an aqueous phase (e.g.,

phosphate-buffered saline) with mild agitation, this mixture spontaneously forms fine oil-in-water

microemulsions with droplet sizes around 200 nm, effectively delivering the bioactive compound [2].

Stability Considerations

Available evidence, though not directly on Avocadene 1-acetate stock solutions, provides clues:

Thermal Stability: Enriched extracts of related avocado acetogenins retained antimicrobial activity
after heat treatment up to 120°C, suggesting the core structure is thermally robust [3].
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pH Stability: The bioactivity of these acetogenin extracts was most stable at neutral to basic pH (≥
7.0) and declined under acidic conditions [3].

Key Gaps and Future Research

The existing literature has several limitations for laboratory protocol development:

Lack of Experimental Solubility Data: The available water solubility and logP values are

computational predictions, not experimentally verified [1].
No Direct Protocol: There is no published, step-by-step protocol specifically for preparing a simple

stock solution of Avocadene 1-acetate.
Focus on Complex Formulations: The most detailed methods are for advanced, multi-component

delivery systems (SEDDS) rather than basic DMSO stocks [2].

Future research should focus on experimentally determining solubility in common laboratory solvents and

establishing validated protocols for solution preparation and stability analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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